Cas no 5139-28-6 (Arabinitol, 1-O-ethyl-,tetraacetate, D- (8CI))

• Product Name: Arabinitol, 1-O-ethyl-,tetraacetate, D- (8CI)
• CAS No: 5139-28-6
• MF: C₁₅H₂₁ClN₄O₂
• MW: 324.805842161179
• CID: 380713
• PubChem ID: 2729727
• Update Time: 2025-04-19

Arabinitol, 1-O-ethyl-,tetraacetate, D- (8CI) Chemical and Physical Properties

Names and Identifiers

• Arabinitol, 1-O-ethyl-,tetraacetate, D- (8CI)
• N1,N1-diethyl-N2-(5-nitroquinolin-8-yl)ethane-1,2-diamine hydrochloride
• N',N'-diethyl-N-(5-nitroquinolin-8-yl)ethane-1,2-diamine,hydrochloride
• N',N'-diethyl-N-(5-nitroquinolin-8-yl)ethane-1,2-diamine;hydrochloride
• Cambridge id 5139286
• 5139-28-6
• DTXSID10369610
• BIM-0009084.P001
• AC1MBQKO
• AKOS000423652

• Inchi： 1S/C15H20N4O2.ClH/c1-3-18(4-2)11-10-16-13-7-8-14(19(20)21)12-6-5-9-17-15(12)13;/h5-9,16H,3-4,10-11H2,1-2H3;1H
• InChI Key： YUYGXVXXFDGBHL-UHFFFAOYSA-N
• SMILES： Cl.[O-][N+](C1=CC=C(C2C1=CC=CN=2)NCCN(CC)CC)=O

Computed Properties

• Exact Mass: 324.13553
• Monoisotopic Mass: 324.135
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 330
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74Ų

Experimental Properties

• Boiling Point: 459.4°C at 760 mmHg
• Flash Point: 231.6°C
• PSA: 71.3